Benzenesulfonyl fluoride

• IUPAC Name: benzenesulfonyl fluoride
• InChI: InChI=1S/C6H5FO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H
• InChI Key: IDIPWEYIBKUDNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)F
• Molecular Formula: C6H5FO2S
• DSSTOX Substance ID: DTXSID8059897
• Molecular Weight: 160.17 g/mol
• CAS RN: 368-43-4

Description

Benzenesulfonyl fluoride is a chemical compound with the formula C6H5FO2S. It is also known as Phenylsulfonyl fluoride. It is used in the preparation of α-sulfonyl phosphonates by direct sulfonylation of lithiated alkyl phosphonates.

Synthesis Analysis

Benzenesulfonyl fluoride can be synthesized from sulfonates or sulfonic acids. This process involves transforming the abundant and inexpensive sulfonates (or sulfonic acids) to the highly valuable sulfonyl fluorides. This new protocol features mild reaction conditions using readily available and easy-to-operate reagents.

Molecular Structure Analysis

The molecular weight of Benzenesulfonyl fluoride is 160.17. The IUPAC Standard InChI is InChI=1S/C6H5FO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H.

Chemical Reactions Analysis

In the gas-phase, fluorine migration reactions of radical cations of benzenesulfonyl fluoride have been studied by electron ionization tandem mass spectrometry. A high-temperature synthesis for the deprotection of a CF2H group was done as well as Ruppert–Prakash reactions for the perfluoroalkylation of benzaldehyde as a model substrate.

Physical And Chemical Properties Analysis

Benzenesulfonyl fluoride is a liquid with a light yellow appearance. It has a molecular weight of 160.17, and its density is 1.333 g/mL at 25 °C. The refractive index n20/D is 1.492.

Scientific Research Applications

Benzenesulfonyl fluoride, also known as 4-(2-aminoethyl) benzenesulfonyl fluoride (AEBSF), has been used as a protease inhibitor during the cell culture process. It was demonstrated to effectively reduce proteolytic activity at a specific amino acid site during the production of an HIV-1 broadly neutralizing antibody (bNAb). .

Benzenesulfonyl fluoride has been used in the development of inhibitors for Human neutrophil elastase (hNE), a potential treatment for Acute Respiratory Distress Syndrome (ARDS). .

.

.

Mechanism of Action

Target of Action

Benzenesulfonyl fluoride, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride or AEBSF, is a water-soluble, irreversible serine protease inhibitor . Its primary targets are proteases like chymotrypsin, kallikrein, plasmin, thrombin, and trypsin . These proteases play crucial roles in various biological processes, including digestion, immune response, blood clotting, and cell signaling .

Mode of Action

AEBSF acts by covalently modifying the hydroxyl group of serine residues in the active site of these proteases . This modification adds an additional 183.0354 Da to each modified residue . Other off-target residues such as tyrosine, lysine, histidine, and the protein n-terminal amino group have also been reported to be modified . Both AEBSF and PMSF are sulfonyl fluorides and are sulfonylating agents . Sulfonyl fluorides act by reacting with the hydroxy group of the active site serine residue to form a sulfonyl enzyme derivative .

Biochemical Pathways

The action of AEBSF affects the biochemical pathways involving the targeted proteases. For instance, AEBSF is extensively used in studies aiming to describe cholesterol regulatory genes due to its potent ability to inhibit Site-1-protease (S1P) . This serine protease, located in the Golgi apparatus, is responsible for activating the sterol regulatory element-binding proteins (SREBP) . By selectively inhibiting S1P, AEBSF can be used to characterize the downstream result of SREBP inhibition and its influence on cholesterol regulation .

Result of Action

The inhibition of serine proteases by AEBSF can lead to a decrease in the proteolytic activity of these enzymes . This can have various effects at the molecular and cellular levels, depending on the specific role of the inhibited protease. For example, in the case of S1P inhibition, it can lead to a decrease in the activation of SREBP, thereby affecting cholesterol regulation .

Action Environment

The action of AEBSF can be influenced by environmental factors. For instance, AEBSF is more stable at low pH values . Additionally, it is moisture sensitive , suggesting that its stability and efficacy could be affected by humidity. It is also combustible and should be kept away from heat, hot surfaces, sparks, open flames, and other ignition sources .

Safety and Hazards

Benzenesulfonyl fluoride is a poison by the intraperitoneal route. It is slightly irritating and flammable when exposed to heat or flame. It can react vigorously with oxidizing materials. It is also harmful if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye damage.

Future Directions

Benzenesulfonyl fluoride and its derivatives have potential applications in the medical field. For instance, 4-(2-Aminoethyl)benzenesulfonyl fluoride is used as a protease inhibitor during the cell culture process, effectively reducing proteolytic activity at a specific amino acid site during the production of an HIV-1 broadly neutralizing antibody. Furthermore, the Sulfur Fluoride Exchange (SuFEx) reaction, which involves benzenesulfonyl fluoride, has revolutionized multiple research fields.

Q & A

Q1: How does benzenesulfonyl fluoride exert its biological effects?

A1: Benzenesulfonyl fluoride primarily acts as an irreversible serine protease inhibitor. [, ] This means it forms a stable covalent bond with the active site serine residue of serine proteases, effectively blocking their enzymatic activity. [, , , , ]

Q2: What are the downstream consequences of serine protease inhibition by benzenesulfonyl fluoride?

A2: Inhibition of serine proteases by benzenesulfonyl fluoride can have diverse downstream effects depending on the specific protease targeted and the biological context. Some observed effects include:

• Reduced inflammation: By inhibiting proteases involved in inflammatory cascades, benzenesulfonyl fluoride can attenuate inflammatory responses. [, , , , ]
• Modulation of immune responses: Benzenesulfonyl fluoride can influence immune cell activity and cytokine production by targeting proteases involved in immune signaling pathways. [, , , ]
• Altered cell signaling: Benzenesulfonyl fluoride can impact various cellular processes by interfering with protease-dependent signaling pathways, such as those involving ERK and NADPH oxidase. [, , ]
• Effects on cell differentiation: Studies have shown that benzenesulfonyl fluoride can modulate differentiation processes in certain cell types, likely by influencing protease-regulated signaling events. [, ]

Q3: What is the molecular formula and weight of benzenesulfonyl fluoride?

A3: The molecular formula of benzenesulfonyl fluoride is C6H5FO2S, and its molecular weight is 176.19 g/mol.

Q4: Is there any spectroscopic data available to characterize benzenesulfonyl fluoride?

A4: Yes, several studies utilize NMR spectroscopy to analyze benzenesulfonyl fluoride and its derivatives. These analyses provide information on:

• Through-space coupling constants: Studies have used 1H and 19F NMR to determine coupling constants, revealing insights into the conformational preferences of benzenesulfonyl fluoride and its derivatives. [, ]
• Electronic properties: 1H NMR chemical shifts of the aromatic protons in benzenesulfonyl fluoride provide information about the electron density distribution within the molecule. []

Q5: Has the performance and application of benzenesulfonyl fluoride been studied under various conditions?

A5: Research has explored benzenesulfonyl fluoride under different conditions, revealing insights into its stability and reactivity:

Q6: What are the main applications of benzenesulfonyl fluoride in chemical synthesis?

A6: Benzenesulfonyl fluoride is primarily used as a reagent in organic synthesis for:

• Sulfonylation reactions: It acts as a sulfonylating agent to introduce sulfonyl groups into various molecules. [, ] Notably, it displays distinct reactivity compared to benzenesulfonyl chloride, a more commonly used sulfonylating agent. []

Q7: Have computational methods been applied to study benzenesulfonyl fluoride?

A7: Yes, molecular dynamics simulations have been employed to investigate:

• Inhibitor-enzyme interactions: Simulations help explain the differential reactivity of mouse and Torpedo californica acetylcholinesterase with benzenesulfonyl fluoride and phenylmethylsulfonyl fluoride. [] These studies highlight the importance of considering enzyme flexibility and dynamics in drug design.

Q8: How does modifying the structure of benzenesulfonyl fluoride affect its activity?

A8: Research on benzenesulfonyl fluoride analogs reveals key structural features for its activity:

• Sulfonyl fluoride group: The presence of the sulfonyl fluoride (-SO2F) moiety is crucial for its inhibitory activity against NADPH oxidase. []
• Aminoalkylbenzene moiety: Compounds containing this structural feature exhibit greater inhibitory potency against NADPH oxidase compared to amidinobenzene derivatives. []

Q9: What challenges are associated with the stability of acylated ghrelin (AG), and how does benzenesulfonyl fluoride address this?

A9: Acylated ghrelin (AG) is known to be unstable in standard blood sampling tubes, making accurate measurement challenging. Adding benzenesulfonyl fluoride to the sampling tubes acts as a protease inhibitor, effectively preventing AG degradation and preserving its levels for analysis. [] This preservation allows for a more precise assessment of AG concentrations.

Q10: Are there formulation strategies to improve the properties of benzenesulfonyl fluoride?

A10: Yes, research shows that incorporating benzenesulfonyl fluoride into nanoparticle formulations can enhance its therapeutic potential:

• Gold nanoparticles: Coating gold nanoparticles with benzenesulfonyl fluoride, either electrostatically or covalently, improves its delivery to target cells. [] This approach has shown promise in treating inflammatory skin conditions by effectively inhibiting the serine protease Kallikrein 5 (KLK5). []

Q11: What in vitro models have been used to study the effects of benzenesulfonyl fluoride?

A11: Various in vitro systems have been employed, including:

• Isolated macrophages: Studies using macrophages have demonstrated benzenesulfonyl fluoride's ability to inhibit lipopolysaccharide-induced iNOS expression and protein tyrosine nitration. [] These findings suggest its potential in modulating inflammatory responses.
• Vascular smooth muscle cells: Experiments with vascular smooth muscle cells showed that benzenesulfonyl fluoride inhibits NADPH oxidase, further supporting its role in regulating oxidative stress and inflammatory processes. []
• Cardiac myocytes: In studies using cardiac myocytes, benzenesulfonyl fluoride effectively blocked alpha1-adrenoceptor-stimulated ERK1/2 activation by inhibiting NADPH oxidase. [] This finding suggests its potential in modulating cardiac hypertrophy signaling pathways.

Q12: What in vivo models have been used to assess the effects of benzenesulfonyl fluoride?

A12: In vivo studies have provided further insights:

• Mouse model of allergic airway disease: Benzenesulfonyl fluoride administration, both prophylactically and therapeutically, effectively attenuated airway inflammation. [] It also significantly reduced serum IgE and IgG1 levels, key mediators in allergic responses, suggesting its potential for treating inflammatory allergic diseases.
• Noise-induced hearing loss in chinchillas: Intracochlear administration of benzenesulfonyl fluoride showed a reduction in permanent threshold shift caused by impulse noise exposure. [] This protection suggests a role for NADPH oxidase in noise-induced cochlear damage and highlights the potential of benzenesulfonyl fluoride as a protective agent.
• High-fat diet-induced metabolic disorders in mice: In a recent study, lycorine, a small molecule that binds to SCAP, was found to promote its lysosomal degradation through a novel pathway termed SQSTM1-mediated autophagy-independent lysosomal degradation (SMAILD). Lycorine ameliorated high-fat diet-induced hyperlipidemia, hepatic steatosis, and insulin resistance in mice, highlighting the therapeutic potential of targeting the SMAILD pathway for treating metabolic diseases. []

Q13: Are there alternative compounds to benzenesulfonyl fluoride for specific applications?

A13: Yes, depending on the specific application, alternatives to benzenesulfonyl fluoride exist:

• Inhibition of NADPH oxidase: Several structurally diverse inhibitors of NADPH oxidase exist, including diphenyleneiodonium, phenylarsine oxide, and cadmium. [] The selection of an appropriate inhibitor depends on the specific research question or therapeutic application.